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Compound of Interest

Compound Name: (S)-Butan-2-amine hydrochloride

CAS No.: 31519-50-3

Cat. No.: B1591754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-Butan-2-amine hydrochloride, a chiral amine salt, stands as a critical building block in the

landscape of modern organic synthesis. Its defined stereochemistry and favorable chemical

properties make it an indispensable reagent for introducing the chiral sec-butyl moiety, a

common structural motif in numerous pharmaceutical and agrochemical agents. This technical

guide provides an in-depth exploration of the core chemical properties, analytical

methodologies, and practical applications of (S)-Butan-2-amine hydrochloride.

Molecular Structure and Stereochemical Integrity
At the heart of (S)-Butan-2-amine hydrochloride's utility is its stereochemistry. The "(S)"

designation, derived from the Latin sinister, denotes the specific three-dimensional

arrangement of substituents around the chiral carbon center (C2) according to the Cahn-

Ingold-Prelog priority rules. This precise spatial orientation is paramount in asymmetric

synthesis, where the goal is to selectively produce a single enantiomer of a target molecule.

The formation of the hydrochloride salt serves a dual purpose: it enhances the compound's

stability and improves its handling characteristics, particularly its solubility in aqueous media.

This salt form consists of the protonated (S)-butan-2-ammonium cation and the chloride anion.

Figure 1: Chemical structure of (S)-Butan-2-amine hydrochloride, highlighting the chiral

center at the second carbon.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1591754?utm_src=pdf-interest
https://www.benchchem.com/product/b1591754?utm_src=pdf-body
https://www.benchchem.com/product/b1591754?utm_src=pdf-body
https://www.benchchem.com/product/b1591754?utm_src=pdf-body
https://www.benchchem.com/product/b1591754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A comprehensive understanding of the physicochemical properties of (S)-Butan-2-amine
hydrochloride is fundamental to its effective application in a laboratory or manufacturing

setting. These properties dictate storage conditions, solvent selection for reactions, and

purification strategies.

Property Value Reference(s)

Molecular Formula C₄H₁₂ClN [1][2]

Molecular Weight 109.60 g/mol [1][2][3]

Appearance Needles [3]

Optical Activity
[α]20/D −0.9±0.2°, c = 1% in

H₂O
[3]

Enantiomeric Ratio ≥99:1 [3]

pKa (of conjugate acid) 10.56 [4]

Storage
Inert atmosphere, room

temperature
[5]

Chemical Reactivity and Synthetic Applications
The synthetic utility of (S)-Butan-2-amine hydrochloride is primarily centered on the reactivity

of its primary amine functionality. While the protonated ammonium salt is relatively unreactive

as a nucleophile, it is readily converted to the free (S)-butan-2-amine by treatment with a

suitable base. The resulting free amine is a moderately strong base and a competent

nucleophile.[6]

Nucleophilic Reactions
The free (S)-butan-2-amine participates in a wide array of nucleophilic substitution and addition

reactions. Key transformations include:

N-Alkylation: Reaction with alkyl halides to form secondary amines.
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N-Acylation: Reaction with acyl chlorides or anhydrides to yield amides.

Reductive Amination: Condensation with aldehydes or ketones followed by reduction to

produce secondary amines.

These reactions are instrumental in covalently incorporating the chiral sec-butyl group into a

larger molecular framework.

Role as a Chiral Resolving Agent
(S)-Butan-2-amine hydrochloride can be employed as a chiral resolving agent to separate

racemic mixtures of acidic compounds. The principle relies on the formation of diastereomeric

salts with distinct physical properties, most notably solubility. By reacting a racemic acid with

the enantiomerically pure (S)-butan-2-amine, two diastereomeric salts are formed. Due to their

different solubilities, one diastereomer can often be selectively crystallized and separated by

filtration. The free enantiomerically enriched acid can then be liberated by treatment with a

strong acid.

Racemic Acid
(R/S)-Acid Diastereomeric Salts

[(R)-Acid:(S)-Amine]
[(S)-Acid:(S)-Amine]

+

(S)-Butan-2-amine

Fractional Crystallization
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Figure 2: Workflow for the chiral resolution of a racemic acid using (S)-Butan-2-amine.

Analytical Characterization
Rigorous analytical testing is essential to confirm the identity, purity, and enantiomeric excess

of (S)-Butan-2-amine hydrochloride. A combination of spectroscopic and chromatographic

techniques is typically employed.

Spectroscopic Methods
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for structural elucidation. The spectra provide detailed information about the

connectivity and chemical environment of each atom in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

The hydrochloride salt will exhibit characteristic N-H stretching vibrations for the ammonium

group, which differ from the N-H stretches of the free amine.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.

When coupled with a chromatographic technique like liquid chromatography (LC-MS), it

becomes a highly sensitive method for purity assessment.[1]

Chromatographic Methods for Enantiomeric Purity
Determining the enantiomeric excess (e.e.) is critical for any application involving chiral

compounds. High-performance liquid chromatography (HPLC) with a chiral stationary phase

(CSP) is the most common and reliable method for this purpose.

Experimental Protocol: Determination of Enantiomeric Purity by Chiral HPLC

This protocol provides a general framework for the chiral separation of butan-2-amine

enantiomers. Method optimization will be required for specific instrumentation and columns.

System Preparation:

HPLC System: A standard HPLC system equipped with a UV detector is required.

Chiral Stationary Phase: A polysaccharide-based CSP, such as a CROWNPAK CR(+)

column, is often effective for separating chiral amines.[7][8]

Mobile Phase: A common mobile phase for this type of separation is a mixture of an

alkane (e.g., n-hexane) and an alcohol (e.g., isopropanol) in a ratio such as 90:10 (v/v).[8]

Acidic or basic additives may be required to improve peak shape and resolution.

Sample Preparation:

Accurately prepare a standard solution of (S)-Butan-2-amine hydrochloride of known

concentration in the mobile phase.
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Prepare a solution of the sample to be analyzed at the same concentration.

Chromatographic Analysis:

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the standard and sample solutions onto the column.

Monitor the elution of the enantiomers using a UV detector, typically at a low wavelength

such as 200 nm.[7][8]

Data Analysis:

Identify the peaks corresponding to the (S)- and (R)-enantiomers based on the retention

time of the standard.

Integrate the peak areas for both enantiomers in the sample chromatogram.

Calculate the enantiomeric excess (e.e.) using the following formula:

e.e. (%) = [(Area of (S)-enantiomer - Area of (R)-enantiomer) / (Area of (S)-enantiomer +

Area of (R)-enantiomer)] x 100

Safety and Handling
(S)-Butan-2-amine hydrochloride and its free base should be handled with appropriate safety

precautions in a well-ventilated fume hood.[6][9] It is classified as a substance that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[5][10] Always consult

the Safety Data Sheet (SDS) prior to handling. Personal protective equipment (PPE), including

safety goggles, chemical-resistant gloves, and a lab coat, is mandatory.[3]

The free base, sec-butylamine, is a flammable liquid and vapor.[9][11] It is also corrosive and

can cause severe skin burns and eye damage.[9] It reacts with strong oxidants and strong

acids and can attack tin, aluminum, and some steels.[6]

Conclusion
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(S)-Butan-2-amine hydrochloride is a valuable and versatile chiral building block with broad

applications in research and development. A thorough understanding of its chemical and

physical properties, coupled with robust analytical methods for quality control, is essential for its

effective and safe use. This guide provides a foundational understanding to aid researchers

and drug development professionals in harnessing the full potential of this important chiral

amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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